Cas no 955594-82-8 (N-tert-butyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N-tert-butyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 955594-82-8
• MF: C₂₀H₃₁N₃O₂
• MW: 345.479045152664
• CID: 6156524
• PubChem ID: 16837463
• Update Time: 2025-07-01

N-tert-butyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• F2271-0448
• N1-(tert-butyl)-N2-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• 955594-82-8
• AKOS024635028
• N-tert-butyl-N'-[2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• N'-tert-butyl-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide

• Inchi： 1S/C20H31N3O2/c1-5-12-23-13-6-7-16-14-15(8-9-17(16)23)10-11-21-18(24)19(25)22-20(2,3)4/h8-9,14H,5-7,10-13H2,1-4H3,(H,21,24)(H,22,25)
• InChI Key： QEKKSDUIBWXUCR-UHFFFAOYSA-N
• SMILES： O=C(C(NCCC1C=CC2=C(C=1)CCCN2CCC)=O)NC(C)(C)C

Computed Properties

• Exact Mass: 345.24162724g/mol
• Monoisotopic Mass: 345.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.4Ų

Additional information on N-tert-butyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

Research Brief on N-tert-butyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS: 955594-82-8)

In recent years, the compound N-tert-butyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS: 955594-82-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-tert-butyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic pathway, reducing the number of steps and improving overall efficiency. The compound's structure, featuring a tetrahydroquinoline core and an ethanediamide moiety, is critical for its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

Mechanistic studies have revealed that N-tert-butyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro assays demonstrate its ability to modulate key signaling molecules, such as NF-κB and COX-2, which are implicated in chronic inflammatory diseases. These findings suggest that the compound could serve as a lead candidate for developing novel anti-inflammatory therapeutics.

Further investigations into the pharmacokinetic properties of N-tert-butyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide have highlighted its favorable absorption and distribution profiles. Animal studies indicate that the compound achieves therapeutic concentrations in target tissues with minimal off-target effects. Additionally, preliminary toxicity assessments suggest a wide safety margin, supporting its potential for clinical translation.

In conclusion, N-tert-butyl-N'-2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS: 955594-82-8) represents a promising candidate for further development in the pharmaceutical industry. Its unique structural attributes, combined with its potent biological activity and favorable pharmacokinetic properties, make it a valuable subject of ongoing research. Future studies should focus on elucidating its full therapeutic potential and optimizing its formulation for clinical use.